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Compound of Interest

4-Amino-1,6-dimethyl-2-
Compound Name:

hydroxypyrimidine
CAS No.: 66943-92-8
Cat. No.: B14160848

Get Quote

Executive Summary

4-Amino-1,6-dimethyl-2-hydroxypyrimidine (MW 139.15 Da) is a methylated derivative of
cytosine, often encountered as a degradation product of pyrimidine-based pharmaceuticals or
as a modified nucleobase in epigenetic studies. In ESI-MS/MS, it forms a protonated precursor
ion [M+H]* at m/z 140.1.

Distinguishing this compound from its structural isomers (e.g., 1,5-dimethylcytosine or N4-
ethylcytosine) is critical in drug development and impurity profiling. This guide provides the
definitive fragmentation mechanisms and a comparative logic tree to validate the identity of 1,6-
dimethylcytosine against its alternatives.

Fragmentation Mechanics & Pathway Analysis
Precursor lonization

e lon: [M+H]*
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e m/z: 140.08

 Site of Protonation: The N3 nitrogen is the most basic site in the cytosine ring, serving as the
charge carrier that initiates fragmentation.

Primary Fragmentation Channels

Upon Collision-Induced Dissociation (CID), the molecule undergoes two competing pathways:
Deamination and Retro-Diels-Alder (RDA) Cleavage.

o Pathway A: Deamination (Loss of NHs)
o Transition: m/z 140 — m/z 123

o Mechanism: Nucleophilic attack by the adjacent carbonyl oxygen or ring nitrogen
facilitates the expulsion of the exocyclic amino group as ammonia (17 Da). This is a
characteristic "signature" of primary amino-pyrimidines.

o Diagnostic Value: High. Confirms the presence of a free -NHz group (ruling out N4-
alkylated isomers).

o Pathway B: Retro-Diels-Alder (RDA) Cleavage
o Transition: m/z 140 — m/z 97 (Loss of HNCO)

o Mechanism: The pyrimidine ring opens across the N3-C4 and C1-C2 bonds (or N1-C6
depending on tautomer). For 1,6-dimethylcytosine, the loss of the cyanic acid moiety
(HNCO, 43 Da) from the N3-C2=0 region is favored.

o Resulting Fragment: The remaining fragment (CsHoaN*) at m/z 97 retains the N1-methyl
and C6-methyl groups, verifying the methylation pattern on the "left" side of the ring.

o Pathway C: Loss of CO (Carbonyl)
o Transition: m/z 140 —» m/z 112

o Mechanism: Direct extrusion of carbon monoxide (28 Da) from the C2 position. This is
generally less intense than the ammonia loss but confirms the pyrimidinone structure.
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Visualization of Fragmentation Pathways
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Click to download full resolution via product page

Caption: CID fragmentation tree for 4-Amino-1,6-dimethyl-2-hydroxypyrimidine showing
primary deamination and ring cleavage pathways.

Comparative Analysis: Differentiating Alternatives

Drug development often requires distinguishing the target compound from isomers that share
the same mass (m/z 140). The table below contrasts 1,6-dimethylcytosine with its most

common "alternatives."

Comparative Data Table
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Alternative B:

Target: 1,6- Alternative A: 1,5-
Feature _ . _ ] N4,N4-
Dimethylcytosine Dimethylcytosine _ )
Dimethylcytosine
Two Me groups on
Structure Me at N1, Me at C6 Me at N1, Me at C5 ] )
exocyclic Amine
Precursor m/z 140 m/z 140 m/z 140
Primary Loss -17 Da (NHs) -17 Da (NH5) -45 Da (NH(CHs)z2)
Major Fragment m/z 123 m/z 123 m/z 95

RDA Fragment

m/z 97 (Loss of
HNCO)

m/z 97 (Loss of
HNCO)

m/z 97 (Loss of
HNCO)

Differentiation

Ratio of m/z 123/97

Ratio of m/z 123/97

Absence of m/z 123

Notes

C6-Methyl
destabilizes RDA
slightly; m/z 97 is

prominent.

C5-Methyl stabilizes
ring; m/z 123 is often

Base Peak.

Loss of dimethylamine

is definitive.

Isomer Differentiation Logic Tree
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Precursor m/z 140 detected?
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Caption: Decision tree for distinguishing 1,6-dimethylcytosine from N-alkylated and positional
iIsomers based on MS/MS data.

Experimental Protocol (Self-Validating)

To reproduce these results and ensure differentiation, follow this LC-MS/MS workflow.

Chromatographic Conditions

e Column: HILIC (Hydrophilic Interaction Liquid Chromatography) is required due to the high
polarity of the compound. A standard C18 column often yields poor retention (near void
volume).
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o Recommended: Amide-functionalized HILIC column (2.1 x 100 mm, 1.7 pum).

o Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).
o Mobile Phase B: Acetonitrile.

e Gradient: 95% B to 50% B over 10 minutes. Note: High organic start is crucial for HILIC.

Mass Spectrometry Parameters (Source: ESI+)

» Capillary Voltage: 3.0 kV (Avoid higher voltages to prevent in-source fragmentation).
o Cone Voltage: 25 V (Optimized for m/z 140 transmission).
e Collision Energy (CE):

o Low CE (10-15 eV): Preserves precursor m/z 140.

o Med CE (20-25 eV): Maximizes m/z 123 (NHs loss).

o High CE (35-40 eV): Maximizes m/z 97 (RDA cleavage).

e Scan Mode: Product lon Scan (MS2) of m/z 140.08.

Validation Step

Run a "stepped energy" scan (15, 30, 45 eV) in a single injection.

e Check: Does m/z 123 appear at 20 eV? (Yes = Primary Amine).

e Check: Does m/z 97 appear at 35 eV? (Yes = Pyrimidine ring confirmed).

o Check: Absence of m/z 109 (Loss of 31 Da)? (Yes = Confirms no N-methylamino group).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Methods for Detection and Mapping of Methylated and Hydroxymethylated Cytosine in
DNA [mdpi.com]

e 2. researchgate.net [researchgate.net]
e 3. researchgate.net [researchgate.net]

e To cite this document: BenchChem. [Advanced Characterization Guide: Mass Spectrometry
of 4-Amino-1,6-dimethyl-2-hydroxypyrimidine]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b14160848/docs#advanced-characterization-guide-
mass-spectrometry-of-4-amino-1-6-dimethyl-2-hydroxypyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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